Cas no 1580489-59-3 (Pyrazolo1,5-apyrimidin-6-ol)

• Product Name: Pyrazolo1,5-apyrimidin-6-ol
• CAS No: 1580489-59-3
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD28096680
• CID: 3161060
• PubChem ID: 58139958
• Update Time: 2025-05-22

Pyrazolo1,5-apyrimidin-6-ol Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyrimidin-6-ol
• SCHEMBL12872518
• CS-0080957
• AKOS024124437
• D71937
• EN300-339500
• HRTWUWCOINVHEU-UHFFFAOYSA-N
• 1580489-59-3
• CS-15972
• MFCD28096680
• FNC48959
• Pyrazolo(1,5-a)pyrimidin-6-ol
• 830-413-9
• Pyrazolo1,5-apyrimidin-6-ol

• MDL： MFCD28096680
• Inchi： 1S/C6H5N3O/c10-5-3-7-6-1-2-8-9(6)4-5/h1-4,10H
• InChI Key： HRTWUWCOINVHEU-UHFFFAOYSA-N
• SMILES： OC1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo1,5-apyrimidin-6-ol

Comprehensive Overview of Pyrazolo[1,5-a]pyrimidin-6-ol (CAS No. 1580489-59-3): Properties, Applications, and Research Insights

Pyrazolo[1,5-a]pyrimidin-6-ol (CAS No. 1580489-59-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework and versatile reactivity. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in drug discovery, often associated with kinase inhibition and modulation of biological pathways. This article delves into the molecular characteristics, synthetic routes, and emerging applications of this compound, while addressing trending queries such as "pyrazolo[1,5-a]pyrimidin-6-ol solubility" and "CAS 1580489-59-3 suppliers."

The pyrazolo[1,5-a]pyrimidin-6-ol core exhibits a fused bicyclic system, combining pyrazole and pyrimidine rings, which contributes to its stability and ability to interact with biological targets. Researchers frequently explore its derivatives for their potential in treating metabolic disorders and inflammatory conditions, aligning with current interests in "small molecule therapeutics" and "kinase inhibitor design." Computational studies suggest that substitutions at the 2- and 3-positions of the scaffold can enhance binding affinity, a topic often searched as "pyrazolo[1,5-a]pyrimidine SAR" (structure-activity relationship).

From a synthetic perspective, 1580489-59-3 is typically prepared via cyclocondensation reactions using β-diketones or aminopyrazoles as precursors. Recent innovations in green chemistry have introduced microwave-assisted and catalyst-free protocols, addressing the demand for "sustainable synthesis of heterocycles." Analytical techniques like HPLC and LC-MS are critical for purity validation, a concern reflected in searches such as "CAS 1580489-59-3 HPLC method."

Beyond pharmaceuticals, Pyrazolo[1,5-a]pyrimidin-6-ol derivatives show promise in materials science, particularly in the development of organic semiconductors and fluorescent probes. This aligns with the growing interest in "organic electronic materials" and "bioimaging agents." Patent analyses reveal a surge in filings for pyrazolo[1,5-a]pyrimidine-based technologies, underscoring its commercial relevance.

In summary, Pyrazolo[1,5-a]pyrimidin-6-ol (CAS No. 1580489-59-3) represents a multifaceted compound with broad interdisciplinary appeal. Its applications span from targeted drug discovery to advanced material engineering, making it a focal point for researchers investigating "heterocyclic compound optimization" and "CAS 1580489-59-3 applications." Future studies may explore its role in emerging fields like PROTACs (proteolysis-targeting chimeras) or covalent inhibitors, further expanding its scientific footprint.